Cas no 3810-10-4 (2-Amino-3-benzoylpyridine)

• Product Name: 2-Amino-3-benzoylpyridine
• CAS No: 3810-10-4
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD02258896
• CID: 304359
• PubChem ID: 12711129
• Update Time: 2025-04-19

2-Amino-3-benzoylpyridine Chemical and Physical Properties

Names and Identifiers

• (2-Aminopyridin-3-yl)(phenyl)methanone
• 2-Amino-3-benzoylpyridine
• Methanone,(2-amino-3-pyridinyl)phenyl-
• (2-Amino-3-pyridinyl)phenyl-methanone
• (2-amino-3-pyridyl)phenylmethanone
• 2-Amino-3-benzoylpyridin
• 2-Amino-3-pyridyl Phenyl Ketone
• 2-Amino-3-pyridyl-phenyl keton
• (2-Amino-pyridin-3-yl)-phenyl-methanone
• (2-aminopyridin-3-yl)-phenylmethanone
• (2-TERT-BUTYLPHENOXY)ACETICACID
• 3810-10-4
• DTXSID90507654
• (2-amino-3-pyridinyl)(phenyl)methanone
• E77021
• AKOS007930182
• SB36944
• Methanone, (2-amino-3-pyridinyl)phenyl-
• CS-0342047
• SCHEMBL4851229
• FT-0650482
• KROYVOKHXIFHMV-UHFFFAOYSA-N
• BS-51641
• AC-10009
• SY290456
• DB-069636
• MFCD02258896
• 3-benzoylpyridin-2-amine
• AC-907/34109031

• MDL： MFCD02258896
• Inchi： 1S/C12H10N2O/c13-12-10(7-4-8-14-12)11(15)9-5-2-1-3-6-9/h1-8H,(H2,13,14)
• InChI Key： KROYVOKHXIFHMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CN=C1N

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98000
• LogP: 2.47600